Cas no 831218-69-0 (2(1H)-Quinoxalinone, 1-amino-3-phenyl-)

831218-69-0 structure
Product name:2(1H)-Quinoxalinone, 1-amino-3-phenyl-
2(1H)-Quinoxalinone, 1-amino-3-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Quinoxalinone, 1-amino-3-phenyl-
- 1-amino-3-phenylquinoxalin-2-one
- 831218-69-0
- DTXSID10835668
- 1-Amino-3-phenylquinoxalin-2(1H)-one
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- Inchi: InChI=1S/C14H11N3O/c15-17-12-9-5-4-8-11(12)16-13(14(17)18)10-6-2-1-3-7-10/h1-9H,15H2
- InChI Key: PRLZHSVPTXYOJS-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=NC3=CC=CC=C3N(C2=O)N
Computed Properties
- Exact Mass: 237.090211983g/mol
- Monoisotopic Mass: 237.090211983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.7Ų
- XLogP3: 1.8
2(1H)-Quinoxalinone, 1-amino-3-phenyl- Related Literature
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Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Joseph F. Parker,Christopher N. Chervin,Eric S. Nelson,Debra R. Rolison,Jeffrey W. Long Energy Environ. Sci., 2014,7, 1117-1124
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Krishna K. Pandey Dalton Trans., 2012,41, 3278-3286
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